Cas no 119694-49-4 (10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3-(hydroxymethyl)-8,9,9-trimethyl-,(3R,5aR,8R,10aS,11aR)- (9CI))

• Product Name: 10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3-(hydroxymethyl)-8,9,9-trimethyl-,(3R,5aR,8R,10aS,11aR)- (9CI)
• CAS No: 119694-49-4
• MF: C₁₇H₂₀N₂O₆S₂
• MW: 412.480502128601
• CID: 200889
• PubChem ID: 189682
• Update Time: 2025-04-19

10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3-(hydroxymethyl)-8,9,9-trimethyl-,(3R,5aR,8R,10aS,11aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3-(hydroxymethyl)-8,9,9-trimethyl-,(3R,5aR,8R,10aS,11aR)- (9CI)
• 10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,...
• 10H-3,11a-(Iminomethano)[1,2,4]dithiazino[4,3-a]furo[3,2-f]indole-4,10,12(3H)-trione,5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3-
• Phomalirazine
• 4a,6-Dihydroxy-8-(hydroxymethyl)-2,3,3-trimethyl-2,3,4a,5,10a,11-hexahydro-4H-5a,8-epidithiofuro[3,2-f]pyrazino[1,2-a]indole-4,9(8H)-dione
• 10H-3,11a-(Iminomethano)(1,2,4)dithiazino(4,3-a)furo(3,2-f)indole-4,10,12(3H)-trione, 5a,6,8,9,10a,11-hexahydro-10a-hydroxy-3- (hydroxymethyl)-8,9,9-trimethyl-, (3R-(3alpha,5aalpha,8beta,10aalpha,11aalpha))-
• 3-hydroxy-14-(hydroxymethyl)-6,6,7-trimethyl-8-oxa-15,16-dithia-12,18-diazapentacyclo[12.2.2.01,12.03,11.05,9]octadec-5(9)-ene-4,13,17-trione
• 119694-49-4
• DTXSID60923069

• Inchi： 1S/C17H20N2O6S2/c1-7-14(2,3)10-8(25-7)4-9-15(24,11(10)21)5-17-12(22)18-16(6-20,26-27-17)13(23)19(9)17/h7,9,20,24H,4-6H2,1-3H3,(H,18,22)
• InChI Key： OSRGMDLTJLMMIF-UHFFFAOYSA-N
• SMILES： S1C23C(NC(CO)(C(N2C2CC4=C(C(C)(C)C(C)O4)C(C2(C3)O)=O)=O)S1)=O

Computed Properties

• Exact Mass: 412.0764
• Monoisotopic Mass: 412.076278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167
• XLogP3: -0.1

Experimental Properties

• Density: 1.69
• Boiling Point: 764.1°Cat760mmHg
• Flash Point: 415.9°C
• Refractive Index: 1.743
• PSA: 116.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines